Cas no 1257549-92-0 (N-(2,4-difluorophenyl)methyl-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide)

• Product Name: N-(2,4-difluorophenyl)methyl-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide
• CAS No: 1257549-92-0
• MF: C₂₀H₂₁F₂N₃O₃
• MW: 389.39585185051
• CID: 5823997
• PubChem ID: 49710078
• Update Time: 2025-10-28

N-(2,4-difluorophenyl)methyl-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)methyl-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide
• F5788-3303
• N-[(2,4-difluorophenyl)methyl]-2-[3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide
• N-(2,4-difluorobenzyl)-2-(3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl)acetamide
• VU0520620-1
• 1257549-92-0
• AKOS024518717

• Inchi： 1S/C20H21F2N3O3/c1-2-28-17-7-5-16(6-8-17)25-10-9-24(20(25)27)13-19(26)23-12-14-3-4-15(21)11-18(14)22/h3-8,11H,2,9-10,12-13H2,1H3,(H,23,26)
• InChI Key： HCJBUAVQBPAZNA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC(CN1C(N(C2C=CC(=CC=2)OCC)CC1)=O)=O)F

Computed Properties

• Exact Mass: 389.15509786g/mol
• Monoisotopic Mass: 389.15509786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on N-(2,4-difluorophenyl)methyl-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide

N-(2,4-difluorophenyl)methyl-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide: A Comprehensive Overview

N-(2,4-difluorophenyl)methyl-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide (CAS No. 1257549-92-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties: N-(2,4-difluorophenyl)methyl-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide is a derivative of imidazolidinone, a class of compounds known for their diverse biological activities. The presence of fluorine atoms in the 2,4-difluorophenyl group and the ethoxyphenyl moiety imparts unique physicochemical properties to the molecule. These functional groups contribute to the compound's solubility, stability, and interaction with biological targets. The imidazolidinone core is a key structural element that confers specific binding affinities to various receptors and enzymes.

Synthesis: The synthesis of N-(2,4-difluorophenyl)methyl-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide involves a multi-step process that typically begins with the formation of the imidazolidinone ring. One common approach is to react an appropriate amine with a carbonyl compound to form the imidazolidinone core. Subsequent functionalization steps are then employed to introduce the 2,4-difluorophenyl and 4-ethoxyphenyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Biological Activities: N-(2,4-difluorophenyl)methyl-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide has been extensively studied for its potential therapeutic applications. One of its notable activities is its ability to modulate specific receptors and enzymes involved in various physiological processes. For instance, it has shown promising results as an inhibitor of certain kinases, which are key enzymes in signal transduction pathways associated with diseases such as cancer and inflammatory disorders. Additionally, this compound has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Clinical Trials and Research: Several preclinical studies have evaluated the safety and efficacy of N-(2,4-difluorophenyl)methyl-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide. In vitro assays have shown that it effectively inhibits the growth of various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. Animal models have further confirmed its therapeutic potential by demonstrating significant reductions in tumor size and inflammation. These findings have paved the way for early-phase clinical trials to assess its safety and efficacy in human subjects.

Current Research Trends: Ongoing research continues to explore new applications and mechanisms of action for N-(2,4-difluorophenyl)methyl-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide. Recent studies have focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its therapeutic index. These advancements are crucial for translating this compound from bench to bedside.

Conclusion: N-(2,4-difluorophenyl)methyl-2-3-(4-ethoxyphenyl)-2-oxyimidazolidin-l-yiacetamide (CAS No. 1257549-92-0) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable target for further investigation. As research progresses, it is likely that this compound will find applications in treating various diseases, contributing to improved patient outcomes and quality of life.